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Compound Focus: Caffeic Acid Phenethyl Ester

CAS No.: 115610-29-2

Cat. No.: S1492828

Natural Source and Chemical Profile of CAPE

CAPE is a specific phenolic compound isolated from honeybee hive propolis [1] [2]. Propolis is a complex
mixture bees create from tree buds, sap flows, and other plant exudates, mixing them with beeswax and

salivary enzymes [3] [4].

e Primary Source: Propolis from honeybee hives (Apis mellifera) [1] [2].

¢ Function in the Hive: Bees use propolis as a "bee glue" for sealing cracks, smoothing internal walls,
and as an antiseptic barrier to prevent microbial infections and mummify intruders, protecting the
entire colony [3] [5] [4].

e Chemical Context: Propolis contains over 300 identified compounds [3]. CAPE belongs to the
polyphenol group [6]. Its concentration and the overall composition of propolis are highly variable,
depending on the local flora, geography, and season [3] [7].

The table below summarizes key chemical and physical properties of purified CAPE for research purposes.

Property Specification

Chemical Name Caffeic Acid Phenethyl Ester [2]
Molecular Formula C17H160a4 [2]

Assay (Purity) >97% (HPLC) [2]

Physical Form White to off-white solid [2]
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Property Specification
Solubility Soluble in DMSO (200 mg/mL) and ethanol (50 mg/mL) [2]
Storage Conditions -20°C; protect from light [2]

Mechanism of Action in Prostate Cancer

Research indicates CAPE does not kill prostate cancer cells but indefinitely arrests their proliferation by

disrupting cellular nutrient-sensing pathways [1].

¢ Cellular Effect: Daily CAPE administration in mice halved prostate tumor growth rates. Upon
treatment cessation, tumors resumed original growth, confirming cytostatic rather than cytotoxic
action [1].

¢ Molecular Mechanism: Using micro-western array protein analysis, researchers found CAPE
suppresses the p70S6 kinase and Akt signaling networks [1]. These pathways are crucial for cell
growth and proliferation, acting as key sensors for nutritional status. CAPE treatment essentially
"tricks" cancer cells into a state of perceived starvation, stopping division [1].

The following diagram illustrates this signaling pathway and the point of CAPE intervention.
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CAPE inhibits nutrient-sensing pathways, leading to proliferation arrest.

Key Experimental Models and Protocols

Substantial evidence for CAPE's anticancer potential comes from standardized in vitro and in vivo models.

In Vitro Cell Proliferation Assay

This protocol tests CAPE's direct effect on cancer cell growth in culture [1].

¢ 1. Cell Line Preparation: Use human prostate cancer cell lines (e.g., LNCaP, PC-3). Culture in
standard media.

e 2. CAPE Solution Preparation: Dissolve CAPE in DMSO or ethanol per solubility data, then dilute in
cell culture medium. Use low concentrations simulating oral administration [1].

¢ 3. Treatment & Incubation: Plate cells and treat with CAPE solutions. Include vehicle control.
Incubate for set period (e.g., 24-72 hours).
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e 4, Proliferation Measurement: Assess cell proliferation rates using methods like resazurin assay [8],

MTT, or direct cell counting.

In Vivo Tumor Xenograft Model

This evaluates CAPE's effect in a living organism [1].

e 1. Tumor Inoculation: Graft human prostate cancer cells into immunodeficient mice.
e 2. Treatment Groups: Divide mice into groups: CAPE-treated and vehicle control.

e 3. CAPE Administration: Administer CAPE daily via oral gavage or diet.
¢ 4. Tumor Monitoring: Measure tumor dimensions regularly with calipers. Calculate volume. Continue

for several weeks (e.g., 6 weeks).

¢ 5. Post-Treatment Observation: After stopping CAPE, continue monitoring tumor growth to see if

proliferation resumes [1].

Proteomic Analysis via Micro-Western Array

This innovative method identified CAPE's mechanism by profiling hundreds of proteins [1].

¢ 1. Protein Extraction: Lyse cells from control and CAPE-treated samples.
e 2. Micro-Western Array: Spot cell lysates onto array slides. Probe with antibodies against signaling

proteins (e.g., phospho-Akt, phospho-p70S6K).

o 3. Data Analysis: Quantify protein levels/activity. Identify significantly altered pathways like p70S6K

and Akt [1].

The table below summarizes quantitative findings from key experiments.

Experimental

Key Findin uantitative Result Context / Dosage
Model 4 g Q g
In Vitro (Cell Suppressed proliferation of  Significant slowdown  Low concentrations
Culture) human prostate cancer in cell division expected after oral

cells [1] administration [1]
In Vivo (Mouse Arrested tumor growth [1] Tumor growth rate Daily oral administration
Model) reduced by ~50% over 6 weeks [1]
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Experimental

Key Finding Quantitative Result Context / Dosage
Model
In Vivo (Mouse Tumor growth resumed Tumors regrew at After cessation of CAPE
Model) post-treatment [1] original pace treatment [1]

Spore Inhibition Inhibited B. subtilis spores MIC: 156.25 pg/mL Ethanolic Extract of Propolis
(8] (EEP) [8]

Pharmacological and Research Applications

Beyond prostate cancer, CAPE has broad pharmacological potential.

e Broad Biological Activities: CAPE is recognized for antiviral, anti-inflammatory, and
immunomodulatory properties. It is a potent inhibitor of NF-kB activation and HIV-1 integrase, and
can induce apoptosis in various oncogene-transformed cells [2].

¢ Synergistic Potential: Combining CAPE with conventional chemotherapeutics could be a promising
strategy. Its cytostatic effect could "freeze" tumor growth while a cytotoxic drug kills cells [1].

¢ Challenge of Natural Products: A significant hurdle in clinical application of natural compounds like
CAPE is the lack of mechanistic understanding. The proteomics approach used for CAPE provides a
blueprint for scientifically validating other natural remedies [1].

Challenges and Future Research Directions

Despite promise, several challenges remain for CAPE's development as a therapeutic.

¢ Bioavailability and Metabolism: Like many polyphenols, CAPE may have limited bioavailability.
Research into formulations like solid dispersions to improve dissolution exists for related flavonoids
like apigenin [9].

o Standardization of Propolis Extracts: Variability in propolis composition makes standardizing
extracts difficult. Research must use well-characterized extracts or pure CAPE [3] [7].

¢ Clinical Evidence Gap: Most compelling evidence for CAPE is preclinical (in vitro and in vivo).
Clinical trials are necessary to confirm efficacy and safety in humans [1].

The search results indicate the foundational research on CAPE and prostate cancer was published over a

decade ago. To develop the most current understanding, I recommend you search for recent literature on
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clinicaltrials.gov and in databases like PubMed using keywords such as "CAPE clinical trial," "Caffeic Acid

Phenethyl Ester cancer," and "propolis oncology."

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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